![molecular formula C8H8O3 B6251882 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid CAS No. 22630-90-6](/img/no-structure.png)
3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
Overview
Description
3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid (OTC) is an organic compound that is part of the family of cyclic compounds known as tricyclic carboxylic acids. OTC is a valuable and versatile compound, due to its ability to be used in a variety of applications, ranging from synthetic processes, to scientific research and laboratory experiments. OTC has a wide range of uses, including the synthesis of pharmaceuticals, the production of fragrances, and the study of its biochemical and physiological effects.
Scientific Research Applications
3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid has a wide range of uses in scientific research. It has been used as a building block for the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and antibiotics. It has also been used as a starting material for the production of fragrances, such as musk and sandalwood. In addition, 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid has been used in the study of its biochemical and physiological effects.
Mechanism of Action
3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting the activity of COX-2, 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid has been found to have anti-inflammatory and analgesic effects. It has also been found to reduce the production of prostaglandins, which can lead to a decrease in inflammation and pain. In addition, 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid has been found to have antioxidant properties, which can help to protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid in lab experiments is that it is relatively easy to synthesize. In addition, it is relatively stable and can be stored for long periods of time. However, one of the limitations of using 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid in lab experiments is that it is a relatively expensive compound.
Future Directions
1. Further research into the biochemical and physiological effects of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid, in order to gain a better understanding of its potential therapeutic applications.
2. Development of more efficient and cost-effective methods for the synthesis of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid.
3. Exploration of the potential use of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid as a starting material for the production of novel pharmaceuticals.
4. Investigation of the potential use of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid in the treatment of chronic inflammatory diseases.
5. Development of more efficient methods for the production of fragrances using 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid as a starting material.
6. Exploration of the potential use of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid in the treatment of pain.
7. Investigation of the potential use of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid in the treatment of neurological disorders.
8. Exploration of the potential use of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid as an antioxidant, in order to protect cells from damage caused by free radicals.
9. Development of more efficient methods for the study of the biochemical and physiological effects of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid.
10. Investigation of the potential use of 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid in the treatment of cancer.
Synthesis Methods
3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid can be synthesized through the condensation reaction of 2-bromo-3-methylbenzoic acid with diethyl oxalate. This reaction is carried out in the presence of a strong base, such as potassium hydroxide, at a temperature of 90-100°C. The reaction yields the desired product, 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid, in a yield of approximately 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid involves a series of reactions starting from commercially available starting materials. The key steps include the formation of the tricyclic ring system, introduction of the carboxylic acid group, and oxidation of the ketone to the carboxylic acid.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Chromium trioxide", "Sulfuric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Diels-Alder reaction of cyclopentadiene with maleic anhydride to form the tricyclic intermediate", "Step 2: Hydrolysis of the anhydride to form the carboxylic acid group", "Step 3: Reduction of the ketone to the alcohol using sodium borohydride", "Step 4: Oxidation of the alcohol to the carboxylic acid using chromium trioxide and sulfuric acid", "Step 5: Neutralization of the reaction mixture with sodium bicarbonate", "Step 6: Extraction of the product with ethyl acetate", "Step 7: Purification of the product by recrystallization from methanol" ] } | |
CAS RN |
22630-90-6 |
Product Name |
3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid |
Molecular Formula |
C8H8O3 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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